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Compound of Interest

Compound Name: p-Menthane-1,3,8-triol

Cat. No.: B11904236 Get Quote

An In-depth Technical Guide on the Core Aspects of a Naturally Occurring Triol

Introduction
p-Menthane-1,3,8-triol is a monoterpenoid that has been identified as a natural constituent of

Mentha canadensis (also known as wild mint or corn mint)[1][2]. This technical guide provides a

comprehensive overview of the available scientific information regarding p-Menthane-1,3,8-
triol, with a focus on its discovery, physicochemical properties, and the broader context of

monoterpenoid biosynthesis in the Mentha genus. This document is intended for researchers,

scientists, and professionals in the fields of natural product chemistry, phytochemistry, and drug

development.

Discovery and Natural Occurrence
While the precise historical details of the initial discovery of p-Menthane-1,3,8-triol, including

the specific researchers and the exact date of its first identification, are not readily available in

the public domain, it is established that this compound is a naturally occurring phytochemical

isolated from the herbs of Mentha canadensis[1][2]. This plant is a significant source of various

monoterpenoids, with its essential oil being of particular commercial importance due to its high

concentration of menthol. The biosynthesis of monoterpenes in Mentha species is a well-

studied process that occurs in the peltate glandular trichomes of the leaves[3].

The general pathway for monoterpene biosynthesis in Mentha involves the cyclization of

geranyl diphosphate to form various monoterpene skeletons, which then undergo a series of
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enzymatic modifications, including hydroxylations, to produce a diverse array of compounds[3].

It is within this complex biosynthetic machinery that p-Menthane-1,3,8-triol is produced.

Physicochemical Properties
The fundamental physicochemical properties of p-Menthane-1,3,8-triol have been computed

and are summarized in the table below. These properties are essential for its isolation,

characterization, and potential applications.

Property Value Source

Molecular Formula C₁₀H₂₀O₃ [4]

Molecular Weight 188.26 g/mol [4]

IUPAC Name
4-(2-hydroxypropan-2-yl)-1-

methylcyclohexane-1,3-diol
[4]

CAS Number 155348-04-6 [4]

Topological Polar Surface Area 60.7 Å² [4]

Complexity 191 [4]

XLogP3 0.8 [4]

Experimental Protocols
Detailed experimental protocols for the initial isolation and structure elucidation of p-Menthane-
1,3,8-triol from Mentha canadensis are not explicitly detailed in the currently available

literature. However, a general workflow for the isolation of monoterpenoids from plant material

can be inferred.

Hypothetical Isolation Workflow for p-Menthane-1,3,8-triol
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Dried Mentha canadensis Plant Material
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Caption: A generalized workflow for the isolation and identification of p-Menthane-1,3,8-triol
from Mentha canadensis.

Context within p-Menthane Derivatives
The p-menthane skeleton is the basis for a wide range of naturally occurring and synthetic

compounds. A notable and extensively studied analogue is p-Menthane-3,8-diol (PMD), which

is a well-known insect repellent[5][6][7]. PMD can be synthesized from citronellal and exists as

a mixture of stereoisomers[5][7]. While p-Menthane-1,3,8-triol shares the same carbon

backbone as PMD, the presence and position of the additional hydroxyl group significantly alter

its chemical and physical properties.

Future Research Directions
The lack of detailed information on the discovery and biological activity of p-Menthane-1,3,8-
triol presents several opportunities for future research. Key areas for investigation include:

Definitive Isolation and Characterization: A thorough phytochemical investigation of Mentha

canadensis to isolate and unequivocally characterize p-Menthane-1,3,8-triol using modern

analytical techniques.

Stereoselective Synthesis: The development of synthetic routes to access stereochemically

pure isomers of p-Menthane-1,3,8-triol to enable the study of their individual properties.

Biological Activity Screening: Evaluation of the biological activities of p-Menthane-1,3,8-triol,
including but not limited to insect repellent, antimicrobial, and anti-inflammatory properties,

drawing parallels with the known activities of other p-menthane derivatives.

Biosynthetic Pathway Elucidation: Investigation into the specific enzymes and genetic

pathways responsible for the biosynthesis of p-Menthane-1,3,8-triol in Mentha canadensis.

Logical Relationship of p-Menthane Research Areas
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Caption: Interrelation of key research areas for the advancement of knowledge on p-
Menthane-1,3,8-triol.

In conclusion, p-Menthane-1,3,8-triol represents an intriguing, yet understudied, natural

product from Mentha canadensis. While its basic chemical identity is known, a significant gap

exists in the scientific literature regarding its history, detailed isolation, and biological functions.

This guide has synthesized the currently available information and outlined a roadmap for

future research that could unlock the full potential of this interesting monoterpenoid.

Need Custom Synthesis?
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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